Cas no 1396883-71-8 (6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide)

6-(2-Methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide is a heterocyclic compound featuring a pyridazine core linked to a 2-methylimidazole moiety and a 4,5,6,7-tetrahydrobenzothiazol-2-yl carboxamide group. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or receptor modulators due to the presence of imidazole and benzothiazole pharmacophores. The compound's rigid, fused-ring system may enhance binding affinity and selectivity in biological targets. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The inclusion of nitrogen and sulfur heteroatoms could improve solubility and metabolic stability, supporting its applicability in pharmaceutical research.
6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide structure
1396883-71-8 structure
Product Name:6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
CAS No:1396883-71-8
MF:C16H16N6OS
MW:340.402840614319
CID:6237953
PubChem ID:71791776
Update Time:2025-08-05

6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
    • 6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)pyridazine-3-carboxamide
    • AKOS024541729
    • F6238-0486
    • 6-(2-methylimidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
    • 1396883-71-8
    • Inchi: 1S/C16H16N6OS/c1-10-17-8-9-22(10)14-7-6-12(20-21-14)15(23)19-16-18-11-4-2-3-5-13(11)24-16/h6-9H,2-5H2,1H3,(H,18,19,23)
    • InChI Key: GOBANSZDVOYZRS-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2=CC=C(N=N2)N2C=CN=C2C)=O)=NC2=C1CCCC2

Computed Properties

  • Exact Mass: 340.11063033g/mol
  • Monoisotopic Mass: 340.11063033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 114Ų

6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6238-0486-2μmol
6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
1396883-71-8
2μmol
$85.5 2023-09-09
Life Chemicals
F6238-0486-5μmol
6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
1396883-71-8
5μmol
$94.5 2023-09-09
Life Chemicals
F6238-0486-10μmol
6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
1396883-71-8
10μmol
$103.5 2023-09-09
Life Chemicals
F6238-0486-20μmol
6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
1396883-71-8
20μmol
$118.5 2023-09-09
Life Chemicals
F6238-0486-1mg
6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
1396883-71-8
1mg
$81.0 2023-09-09
Life Chemicals
F6238-0486-2mg
6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
1396883-71-8
2mg
$88.5 2023-09-09
Life Chemicals
F6238-0486-3mg
6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
1396883-71-8
3mg
$94.5 2023-09-09
Life Chemicals
F6238-0486-4mg
6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
1396883-71-8
4mg
$99.0 2023-09-09
Life Chemicals
F6238-0486-5mg
6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
1396883-71-8
5mg
$103.5 2023-09-09
Life Chemicals
F6238-0486-10mg
6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide
1396883-71-8
10mg
$118.5 2023-09-09

6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide Related Literature

Additional information on 6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide

Research Brief on 6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide (CAS: 1396883-71-8)

In recent years, the compound 6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide (CAS: 1396883-71-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide involves a multi-step process that has been optimized for high yield and purity. Recent studies have highlighted the importance of this compound as a key intermediate in the development of novel kinase inhibitors. Its structural features, including the imidazole and benzothiazole moieties, contribute to its ability to interact with specific biological targets, making it a valuable candidate for drug discovery programs.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against certain protein kinases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. For instance, in vitro assays have demonstrated its efficacy in suppressing the activity of kinases such as JAK2 and FLT3, which are known to play critical roles in cell proliferation and survival. These findings suggest that 6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide could serve as a lead compound for the development of targeted therapies.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in other therapeutic areas. For example, preliminary data indicate that it may have applications in neurodegenerative diseases due to its ability to modulate specific signaling pathways involved in neuronal survival. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated to assess its suitability for clinical development.

Despite these promising findings, challenges remain in translating this compound into a viable therapeutic agent. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 6-(2-methyl-1H-imidazol-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridazine-3-carboxamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and biological activities position it as a promising candidate for the development of novel therapeutics. Continued investigation into its mechanisms and optimization of its pharmacological properties will be critical to unlocking its full potential in addressing unmet medical needs.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.